Cas no 2315-39-1 (Pyridinium,1-hexadecyl-3-methyl-, bromide (1:1))

• Product Name: Pyridinium,1-hexadecyl-3-methyl-, bromide (1:1)
• CAS No: 2315-39-1
• MF: C₂₂H₄₀BrN
• MW: 398.463706016541
• CID: 279627
• PubChem ID: 75336
• Update Time: 2025-04-19

Pyridinium,1-hexadecyl-3-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-hexadecyl-3-methyl-, bromide (1:1)
• 1-Hexadecyl-3-methylpyridinium bromide
• SCHEMBL9357962
• DTXSID10883826
• Cetyl-beta-picolinium bromide
• Pyridinium, 1-hexadecyl-3-methyl-, bromide
• Pyridinium, 1-hexadecyl-3-methyl-, bromide (1:1)
• 2315-39-1

• Inchi： 1S/C22H40N.BrH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23-20-17-18-22(2)21-23;/h17-18,20-21H,3-16,19H2,1-2H3;1H/q+1;/p-1
• InChI Key： HKOMMZBXDSXZHH-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=C(C)C=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 356.9214
• Monoisotopic Mass: 397.234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.88